Cas no 1472611-45-2 (BX-795 Hydrochloride)

• Product Name: BX-795 Hydrochloride
• CAS No: 1472611-45-2
• MF: C₂₃H₂₇ClIN₇O₂S
• MW: 627.92865395546
• CID: 4601523
• Update Time: 2025-06-21

BX-795 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• BX-795 Hydrochloride

• Inchi： 1S/C23H26IN7O2S.ClH/c24-18-15-27-22(30-20(18)25-9-5-10-26-21(32)19-8-4-13-34-19)28-16-6-3-7-17(14-16)29-23(33)31-11-1-2-12-31;/h3-4,6-8,13-15H,1-2,5,9-12H2,(H,26,32)(H,29,33)(H2,25,27,28,30);1H
• InChI Key： KDSWLWHEZMPRTQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(NC(N2CCCC2)=O)C=1)C1=NC=C(I)C(NCCCNC(C2SC=CC=2)=O)=N1.Cl

Additional information on BX-795 Hydrochloride

Introduction to BX-795 Hydrochloride (CAS No. 1472611-45-2)

BX-795 Hydrochloride, identified by its Chemical Abstracts Service (CAS) number CAS No. 1472611-45-2, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in both academic and industrial settings. The hydrochloride salt form of BX-795 enhances its solubility and bioavailability, which are critical factors in drug formulation and delivery.

The chemical structure of BX-795 Hydrochloride incorporates specific functional groups that contribute to its unique pharmacological properties. These properties have been the focus of numerous preclinical studies aimed at elucidating its mechanism of action and potential therapeutic applications. The compound's ability to interact with various biological targets has positioned it as a candidate for further investigation in multiple disease models.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinity and interaction patterns of BX-795 Hydrochloride with biological receptors. These studies have revealed that the compound exhibits high selectivity for certain enzymes and receptors, which is a key factor in minimizing side effects and improving therapeutic efficacy. The insights gained from these computational studies have guided experimental designs, leading to more targeted and efficient research protocols.

In vitro studies have demonstrated the potential of BX-795 Hydrochloride as an inhibitor of specific kinases involved in cell signaling pathways. These pathways are often dysregulated in various diseases, including cancer and inflammatory disorders. The compound's ability to modulate these pathways suggests its utility in developing treatments for conditions where aberrant signaling plays a significant role. Additionally, the hydrochloride form has been shown to enhance the compound's stability, allowing for more consistent and reliable dosing in experimental settings.

Preclinical trials have provided further evidence of the therapeutic potential of BX-795 Hydrochloride. In animal models of cancer, the compound has demonstrated ability to inhibit tumor growth by disrupting critical signaling cascades. Similarly, studies in inflammatory conditions have shown that BX-795 Hydrochloride can reduce inflammation by modulating immune cell responses. These findings have generated considerable interest among researchers looking for novel therapeutic strategies.

The development of BX-795 Hydrochloride is also influenced by advancements in drug delivery systems. Researchers are exploring various formulations, including nanoparticles and liposomes, to improve the compound's bioavailability and target specificity. These innovations aim to enhance the compound's efficacy while reducing potential toxicity. The integration of such delivery systems with BX-795 Hydrochloride represents a significant step forward in personalized medicine.

Regulatory considerations play a crucial role in the progression of BX-795 Hydrochloride from preclinical to clinical stages. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards ensures the safety and quality of the compound throughout its development process. Collaborations between academic institutions, pharmaceutical companies, and regulatory agencies are essential in navigating these requirements effectively.

The future prospects of BX-795 Hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Investigational new drug (IND) applications are being prepared for submission to regulatory authorities, marking a significant milestone in its development journey. As more data becomes available, the potential uses of BX-795 Hydrochloride may be further refined, offering new hope for patients suffering from various diseases.

In conclusion, BX-795 Hydrochloride (CAS No. 1472611-45-2) is a compound with significant therapeutic potential due to its unique biological activities and favorable pharmacokinetic properties. The combination of computational studies, preclinical trials, and innovative drug delivery systems has positioned it as a promising candidate for future medical applications. As research continues to uncover new insights into its mechanisms of action, BX-795 Hydrochloride is poised to make meaningful contributions to the field of medicine.